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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Carbaryl-d7 as
an internal standard in the quantitative analysis of carbaryl pesticide residues in cannabis
matrices. The methodologies described herein are based on established analytical techniques,
primarily Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and sample
preparation using QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction.

Introduction

Carbaryl is a broad-spectrum carbamate insecticide used to control a variety of pests on
agricultural crops.[1] Due to its potential health risks, regulatory bodies in regions where
cannabis is legal for medicinal or recreational use have established stringent limits on the
maximum allowable levels of carbaryl residues in cannabis products.[1][2] Accurate and
reliable analytical methods are crucial to ensure consumer safety and product compliance.

The use of a stable isotope-labeled internal standard, such as Carbaryl-d7, is a critical
component of a robust quantitative analytical method. Carbaryl-d7 is chemically identical to
carbaryl, with the exception of seven hydrogen atoms being replaced by deuterium. This results
in a different molecular weight, allowing it to be distinguished from the target analyte by a mass
spectrometer. By adding a known amount of Carbaryl-d7 to each sample at the beginning of
the sample preparation process, it is possible to correct for variations in extraction efficiency,
matrix effects, and instrument response, thereby improving the accuracy and precision of the
guantification of carbaryl.
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Analytical Methodology: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical
technique for the detection and quantification of carbaryl and other pesticide residues in
complex matrices like cannabis due to its high sensitivity and selectivity.[3] The following tables
summarize the key LC-MS/MS parameters for the analysis of carbaryl and the internal standard
Carbaryl-d7.

Table 1: LC-MS/MS Parameters for Carbaryl and
Carbaryl-d7

Parameter Setting

C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8
Hm)

LC Column

Water with 0.1% Formic Acid and 5mM

Ammonium Formate

Mobile Phase A

) Methanol with 0.1% Formic Acid and 5mM
Mobile Phase B ]
Ammonium Formate

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 2-10 L

Column Temperature 40 °C

lonization Mode Electrospray lonization (ESI), Positive

Table 2: MRM Transitions for Carbaryl and Carbaryl-d7
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Precursor lon Product lon Collision .
Compound Polarity
(m/z) (m/z) Energy (eV)
Carbaryl 202.2 145.1 15 Positive
Carbaryl 202.2 117.1 25 Positive
Carbaryl-d7
(Internal 209.0 151.9 -25 Positive
Standard)
Carbaryl-d7
(Internal 209.0 151.9 -56 Positive
Standard)

Note: Collision energies may require optimization based on the specific instrument used.

Experimental Protocol: QUEChERS Sample
Preparation and LC-MS/MS Analysis

This protocol outlines a typical workflow for the analysis of carbaryl in cannabis flower using a
modified QUEChERS method followed by LC-MS/MS analysis.

Materials and Reagents

 Homogenized Cannabis Flower Sample

e Carbaryl-d7 Internal Standard Spiking Solution

o Carbaryl Analytical Standard

» Acetonitrile (ACN), HPLC Grade

e Water, HPLC Grade

e Formic Acid

¢ Ammonium Formate
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e Magnesium Sulfate (MgSOa), anhydrous

e Sodium Chloride (NaCl)

e Primary Secondary Amine (PSA) sorbent

» C18 sorbent

o Graphitized Carbon Black (GCB) sorbent (optional, for highly pigmented samples)
¢ 50 mL and 15 mL Centrifuge Tubes

o Syringe Filters (0.22 um)

e LC Vials

Step-by-Step Protocol

o Sample Homogenization:
o Cryogenically grind the cannabis flower sample to a fine, homogenous powder.
o Sample Weighing and Fortification:
o Weigh 1.0 g of the homogenized cannabis sample into a 50 mL centrifuge tube.
o Add a known amount of Carbaryl-d7 internal standard solution to the sample.
e Hydration:

o Add 10 mL of HPLC-grade water to the sample and vortex for 30 seconds to hydrate the
matrix.

o Extraction:
o Add 10 mL of acetonitrile to the tube.

o Add QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).
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o Shake vigorously for 1 minute.

o Centrifuge at 23000 x g for 5 minutes.

o Dispersive Solid-Phase Extraction (dSPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant to a 15 mL centrifuge tube containing
dSPE sorbent (e.g., 150 mg MgSOa4, 50 mg PSA, and 50 mg C18).

o Vortex for 30 seconds.
o Centrifuge at 23000 x g for 5 minutes.
e Final Extract Preparation:

o Take an aliquot of the cleaned supernatant and filter it through a 0.22 pum syringe filter into
an LC vial.

o The sample is now ready for LC-MS/MS analysis.
e LC-MS/MS Analysis:

o Inject the prepared sample into the LC-MS/MS system using the parameters outlined in
Tables 1 and 2.

o Quantify the concentration of carbaryl in the sample by comparing the peak area ratio of
carbaryl to Carbaryl-d7 against a calibration curve prepared in a blank matrix.

Method Validation

A comprehensive method validation should be performed to ensure the reliability of the
analytical results. The following table summarizes typical performance characteristics for a
validated method for pesticide analysis in cannabis.

Table 3: Representative Method Validation Data
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Parameter Typical Performance
Linearity (R?) > 0.995

Limit of Quantification (LOQ) < 0.1 pg/g (ppm)
Accuracy (Recovery) 80 - 120%

Precision (RSD) <20%

Regulatory Landscape

The regulatory limits for carbaryl in cannabis products vary by jurisdiction. It is essential for
laboratories to be aware of the specific requirements in the regions they serve.

Table 4: Action Levels for Carbaryl in Cannabis for
Select Jurisdictions

Jurisdiction Matrix Action Level (pgl/g or ppm)
California Inhalable Cannabis Goods 0.5

Other Cannabis Goods 0.5

Oregon All Cannabis Products 0.2]2]

Washington All Cannabis Products 0.20[1]

As of recent updates, Colorado
has significantly increased the
number of tested pesticides;
Colorado - however, a specific action level
for carbaryl was not explicitly
available in the immediate

search results.

Note: Regulatory limits are subject to change. Always consult the latest official regulations.

Visualizations
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Experimental Workflow

Sample Preparation Analysis

1. Sample Homogenization 2. Weighing & Fortification 3. Hydration 4. QUEChERS Extraction 5. dSPE Cleanup 6. LC-MS/MS Analysis 7. Data Processing
(Cannabis Flower) (Add Carbaryl-d7) (Add Water) (Acetonitrile & Salts) (PSA, C18) : ly: (Quantification)

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of Carbaryl in cannabis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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